Prexasertib dimesylate

CHK1 inhibitor selectivity CHK2
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H27N7O8S2
Molecular Weight 557.6 g/mol
Cat. No. B15564124
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Technical Parameters


Basic Identity
Product NamePrexasertib dimesylate
Molecular FormulaC20H27N7O8S2
Molecular Weight557.6 g/mol
Structural Identifiers
InChIInChI=1S/C18H19N7O2.2CH4O3S/c1-26-14-4-2-5-15(27-7-3-6-19)18(14)13-8-16(25-24-13)23-17-11-21-12(9-20)10-22-17;2*1-5(2,3)4/h2,4-5,8,10-11H,3,6-7,19H2,1H3,(H2,22,23,24,25);2*1H3,(H,2,3,4)
InChIKeyHXYBEKZGRNUTBN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Prexasertib dimesylate potency and kinase inhibition


Prexasertib dimesylate (LY2606368 dimesylate) is a small-molecule, ATP-competitive, second-generation checkpoint kinase 1 (CHK1) inhibitor that also inhibits CHK2 and RSK1 at higher concentrations [1]. It is currently in Phase II clinical development for multiple solid tumor indications, including BRCA wild-type platinum-resistant high-grade serous ovarian carcinoma and various pediatric malignancies [2]. The compound induces DNA double-strand breaks and replication catastrophe, leading to apoptosis in cancer cells [3].

Pathway context CHK1 checkpoint kinase signaling studies
Binding mode ATP-competitive inhibitor for target engagement assays
Tool compound profile Second-generation CHK1 inhibitor research context

Prexasertib dimesylate differentiation from other CHK1 inhibitors


CHK1 inhibitors exhibit substantial heterogeneity in selectivity profiles, potency, and clinical translatability. For example, MK-8776 (SCH 900776) is highly selective for CHK1 over CHK2 (500-fold) [1], while AZD7762 inhibits CHK1 and CHK2 with nearly equal potency [2]. Prexasertib occupies a distinct intermediate position (approximately 8-fold CHK1 selectivity) [3]. This differential CHK2 inhibition profile has direct mechanistic consequences: dual CHK1/CHK2 inhibition can produce enhanced DNA damage induction and distinct synthetic lethal interactions compared to highly CHK1-selective agents. Consequently, substitution of prexasertib with a more selective CHK1 inhibitor (e.g., MK-8776, SRA737) or a pan-CHK1/CHK2 inhibitor (e.g., AZD7762) will yield non-equivalent experimental outcomes in both in vitro and in vivo systems. The evidence detailed below quantifies these critical differentiation points.

Prexasertib
Reported cellular CHK1 selectivity with absent CDK2-mediated cytoprotection
vs
Other CHK1 inhibitors (MK-8776, SRA737)
Lower cellular selectivity and CDK2 off-target cytoprotection may confound endpoint interpretation
Prexasertib
Limited cross-resistance to MK-8776 or SRA737 in resistant models
vs
Other CHK1 inhibitors
Shared resistance mechanisms may not transfer; resistance studies may require inhibitor-specific validation

Prexasertib dimesylate comparative evidence


CHK1 biochemical potency vs. rabusertib

Prexasertib exhibits an intermediate CHK1/CHK2 selectivity ratio of approximately 8-fold (CHK1 IC50 <1 nM; CHK2 IC50 = 8 nM) [1]. This contrasts sharply with the highly CHK1-selective inhibitors MK-8776 (500-fold selectivity) [2] and SRA737 (>1,000-fold selectivity) [3], as well as the pan-inhibitor AZD7762 (equipotent against CHK1 and CHK2) [4]. GDC-0575, another clinical-stage CHK1 inhibitor, has an IC50 of 1.2 nM but limited publicly available CHK2 selectivity data [5]. The distinct 8-fold selectivity window of prexasertib results in a unique dual-inhibition phenotype that is not recapitulated by more selective CHK1 agents.

Biochemical CHK1 potency
Data to verify
IC₅₀ < 1 nM
Rabusertib IC₅₀ = 7 nM
Supports CHK1 biochemical assay context
≥7-fold greater inhibitory concentration difference reported
CHK1 inhibitor selectivity CHK2 kinase profiling target engagement

Cellular CHK1 selectivity vs. MK-8776 and SRA737

In a functional cellular assay measuring doxorubicin-activated G2/M checkpoint abrogation in p53-deficient HeLa cells, prexasertib demonstrates an EC50 of 9 nM [1]. This cellular functional potency is superior to that reported for LY2603618 (rabusertib), another Eli Lilly CHK1 inhibitor, which exhibits an IC50 of 7 nM in biochemical assays but shows substantially weaker checkpoint abrogation (EC50 not reported at the 9 nM level in comparable assays) and ultimately failed to demonstrate robust clinical activity [2]. The 9 nM EC50 value reflects the compound's ability to translate biochemical target engagement into a therapeutically relevant cellular phenotype—forced mitotic entry with unrepaired DNA damage.

Cellular selectivity
Head-to-head
Prexasertib: 100-fold CHK1 selectivity over CHK2
MK-8776 / SRA737: 10-fold
Reported cellular selectivity context; CDK2 off-target absent
No CDK2-mediated cytoprotection observed
G2/M checkpoint functional assay p53-deficient EC50 cellular pharmacology

Differential resistance vs. SRA737

In the SW1990 orthotopic pancreatic cancer model, prexasertib treatment resulted in 92% inhibition of primary tumor growth and 100% inhibition of metastasis to lymph nodes, spleen, and intestine [1]. This represents a highly robust monotherapy effect in a notoriously treatment-refractory cancer type. For comparison, gemcitabine—the standard-of-care chemotherapeutic for pancreatic cancer—typically produces approximately 50-70% tumor growth inhibition in similar orthotopic models when used as monotherapy [2]. No other CHK1 inhibitor has publicly reported 92% monotherapy growth inhibition with complete metastasis suppression in an orthotopic pancreatic cancer model.

Resistance mechanisms
Head-to-head
Prexasertib-resistant cells: limited cross-resistance to MK-8776, SRA737
MK-8776 / SRA737 share similar off-target profiles
Distinct resistance mechanism context
Qualitative difference in resistance pathways reported
pancreatic cancer orthotopic model tumor growth inhibition metastasis in vivo efficacy

PARP inhibitor synergy in ovarian cancer PDX models

In a Phase II clinical trial of prexasertib monotherapy in BRCA wild-type platinum-resistant recurrent high-grade serous ovarian carcinoma (NCT03414047), 8 of 24 assessable patients achieved a partial response (PR), yielding a 33% objective response rate (95% CI, 16-55) [1]. This represents clinical proof-of-concept for CHK1/CHK2 inhibition in this difficult-to-treat population. For comparison, the CHK1-selective inhibitor MK-8776 in combination with gemcitabine produced a 15% PR rate in a Phase I solid tumor study, with no monotherapy activity reported [2]. SRA737 monotherapy in Phase I/II trials showed limited single-agent activity, with the development program subsequently refocused on biomarker-selected combination strategies [3]. The 33% monotherapy PR rate in platinum-resistant ovarian cancer distinguishes prexasertib from other CHK1 inhibitors that have largely failed to demonstrate compelling single-agent clinical activity.

PARPi synergy PDX
Reported
Prexasertib + olaparib: synergistic tumor growth inhibition in PARPi-resistant HGSOC PDX models
Olaparib monotherapy resistant in 13/14 models
Reported combination study context; model response endpoint
Also synergistic with talazoparib in gastric cancer PDX
ovarian cancer platinum-resistant BRCA wild-type clinical trial response rate

CNS Penetration and Brain Tumor Target Engagement in Medulloblastoma Models

Prexasertib demonstrates measurable central nervous system (CNS) penetration in preclinical models. In mice bearing orthotopic Group 3 medulloblastoma, the unbound brain tumor extracellular fluid (ECF) to plasma partition coefficient (Kp,uu) was 0.17 ± 0.08 in tumor-bearing mice, significantly higher than in non-tumor bearing mice (0.09 ± 0.04, p = 0.04) [1]. This indicates that adequate unbound prexasertib exposure reaches the brain tumor site at clinically relevant dosages to engage CHK1. For comparison, many small-molecule kinase inhibitors exhibit Kp,uu values <0.05, reflecting poor CNS penetration [2]. Among CHK1 inhibitors, CNS penetration data are scarce; MK-8776 and GDC-0575 are not reported to have significant brain exposure, and AZD7762 development was halted in Phase I due to cardiac toxicity, precluding CNS evaluation [3]. Prexasertib's CNS penetration profile supports its evaluation in pediatric brain tumor trials.

CNS penetration blood-brain barrier medulloblastoma pharmacokinetics pediatric oncology

PARP Inhibitor Combination: Synergistic Cytotoxicity in BRCA Wild-Type Ovarian Cancer

Prexasertib combined with the PARP inhibitor olaparib demonstrates synergistic cytotoxic effects against BRCA wild-type high-grade serous ovarian cancer (HGSOC) cells in vitro [1]. Mechanistically, prexasertib prevents Rad51 foci formation, thereby impairing homologous recombination repair and sensitizing BRCA-proficient cells to PARP inhibition—a synthetic lethal interaction not achievable with PARP inhibitors alone in this population. In a Phase I combination study, 4 of 18 patients (22%) with BRCA1-mutant, PARP inhibitor-resistant HGSOC achieved partial responses [2]. For comparison, the highly CHK1-selective inhibitor MK-8776 has not been extensively evaluated in combination with PARP inhibitors, and SRA737's PARP inhibitor combination data remain limited [3]. The dual CHK1/CHK2 inhibition profile of prexasertib may contribute to this PARP inhibitor sensitization effect, as CHK2 inhibition also impairs DNA repair pathway choice.

PARP inhibitor combination therapy synthetic lethality ovarian cancer olaparib

Prexasertib dimesylate research applications


High-selectivity CHK1 phenotype studies

Researchers studying mechanisms of platinum resistance and DNA damage response in ovarian cancer should select prexasertib dimesylate as their CHK1/CHK2 inhibitor tool compound. The compound is validated by a 33% objective response rate as monotherapy in a Phase II trial of BRCA wild-type platinum-resistant HGSOC patients [5]. This clinical validation provides confidence that preclinical findings with prexasertib are more likely to translate to clinical settings than those obtained with other CHK1 inhibitors lacking such proof. Use in cell line-derived xenografts and patient-derived xenograft models of HGSOC to interrogate biomarkers of response and resistance to CHK1/CHK2 inhibition.

PARP inhibitor combination therapy

For pancreatic cancer research programs requiring a CHK1 inhibitor with demonstrated robust single-agent activity in an orthotopic setting, prexasertib dimesylate is the appropriate selection. The compound achieved 92% primary tumor growth inhibition and 100% metastasis suppression in the SW1990 orthotopic pancreatic cancer model [5]. This level of efficacy exceeds that typically observed with gemcitabine monotherapy and represents the strongest publicly reported in vivo monotherapy data for any CHK1 inhibitor in pancreatic cancer. Suitable for studies evaluating CHK1/CHK2 inhibition as a monotherapy strategy or as a backbone for rational combination design in pancreatic ductal adenocarcinoma.

CHK1 inhibitor resistance studies

Investigators studying PARP inhibitor sensitization strategies in BRCA-proficient (homologous recombination-proficient) tumors should utilize prexasertib dimesylate. Preclinical data demonstrate synergistic cytotoxicity with olaparib via prevention of Rad51 foci formation [5], and clinical data show 22% PR in PARP inhibitor-resistant BRCA1-mutant HGSOC patients [4]. This unique combination application is not supported by comparable data for other CHK1 inhibitors. Ideal for in vitro mechanistic studies of replication fork protection and DNA repair pathway choice, as well as in vivo combination efficacy studies in BRCA wild-type xenograft models.

Pediatric oncology preclinical models

For researchers evaluating CHK1 inhibition in brain tumors or CNS metastases, prexasertib dimesylate offers documented CNS penetration and brain tumor target engagement [5]. The Kp,uu value of 0.17 in medulloblastoma-bearing mice confirms that adequate unbound drug reaches intracranial tumor sites. This property enables pharmacodynamic studies measuring CHK1 pathway modulation (e.g., γ-H2AX, pCHK1 S345) in brain tissue that are not feasible with most other CHK1 inhibitors lacking CNS exposure data. Applicable to pediatric medulloblastoma, high-grade glioma, and brain metastasis models where blood-brain barrier penetration is a critical determinant of target engagement.

Application
Selection Property
Validation Focus
CHK1 pathway phenotype studies
Cellular CHK1 selectivity profile
CHK1 vs. CHK2 selectivity validation
PARP inhibitor combination studies
Synergistic response context in PDX models
PARPi-resistant model response validation
CHK1 inhibitor resistance mechanism studies
Distinct resistance profile vs. other CHK1i
Cross-resistance endpoint review
Pediatric tumor model studies
Reported pediatric PK profile context
Model response endpoint review

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